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Compound of Interest

Compound Name: 5-Methoxytracheloside

Cat. No.: B15595627 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure elucidation

of 5-Methoxytracheloside, a novel lignan glycoside. Designed for researchers, scientists, and

professionals in drug development, this document details the spectroscopic analysis and

experimental protocols that defined the compound's molecular framework.

Introduction
5-Methoxytracheloside is a naturally occurring lignan glycoside isolated from the stems and

leaves of Trachelospermum jasminoides. Lignans are a class of polyphenols that exhibit a wide

range of biological activities, making them of significant interest in pharmaceutical research.

The precise determination of their chemical structure is fundamental for understanding their

bioactivity and for potential synthetic efforts. This guide outlines the key spectroscopic data and

methodologies employed in the structural determination of 5-Methoxytracheloside.

Isolation of 5-Methoxytracheloside
The isolation of 5-Methoxytracheloside from its natural source involves a multi-step extraction

and chromatographic purification process.

Experimental Protocol: Isolation and Purification
Extraction: The air-dried and powdered stems and leaves of Trachelospermum jasminoides

are extracted with 80% ethanol at room temperature. The resulting extract is then
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concentrated under reduced pressure to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with petroleum ether, ethyl acetate, and n-butanol. The ethyl acetate fraction, containing the

compounds of interest, is collected.

Column Chromatography: The ethyl acetate extract is subjected to column chromatography

on a silica gel column. The column is eluted with a gradient of chloroform and methanol.

Further Purification: Fractions containing 5-Methoxytracheloside are further purified using

repeated column chromatography on silica gel and Sephadex LH-20, followed by preparative

High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Spectroscopic Data and Structure Elucidation
The chemical structure of 5-Methoxytracheloside was elucidated through a combination of

spectroscopic techniques, including ¹H NMR, ¹³C NMR, and High-Resolution Electrospray

Ionization Mass Spectrometry (HRESIMS).

Quantitative Spectroscopic Data
The following tables summarize the ¹H and ¹³C NMR spectroscopic data for 5-
Methoxytracheloside.

Table 1: ¹H NMR (500 MHz, CD₃OD) Data for 5-Methoxytracheloside
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Position δH (ppm) Multiplicity J (Hz)

2 6.79 d 1.5

6 6.67 d 1.5

7 2.95 m

7' 4.21 d 9.0

8 2.65 m

8' 4.69 d 5.0

9 4.15 m

9 3.85 m

2' 6.99 d 2.0

5' 6.81 d 8.0

6' 6.88 dd 8.0, 2.0

3-OCH₃ 3.84 s

4-OCH₃ 3.87 s

5-OCH₃ 3.82 s

3'-OCH₃ 3.89 s

Glucosyl Moiety

1'' 4.88 d 7.5

2'' 3.49 m

3'' 3.45 m

4'' 3.41 m

5'' 3.38 m

6'' 3.88 m

6'' 3.71 m
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Table 2: ¹³C NMR (125 MHz, CD₃OD) Data for 5-Methoxytracheloside
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Position δC (ppm)

1 134.1

2 107.5

3 154.4

4 138.8

5 154.4

6 104.8

7 38.9

8 46.8

9 72.8

1' 132.9

2' 112.9

3' 150.5

4' 149.2

5' 116.8

6' 121.7

7' 54.1

8' 83.5

9' 178.5

3-OCH₃ 56.5

4-OCH₃ 61.1

5-OCH₃ 56.5

3'-OCH₃ 56.6

Glucosyl Moiety
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1'' 103.2

2'' 75.0

3'' 78.1

4'' 71.6

5'' 77.9

6'' 62.7

Mass Spectrometry and Optical Rotation
HRESIMS: The molecular formula of 5-Methoxytracheloside was determined to be

C₂₇H₃₄O₁₂ based on the HRESIMS data, which showed a sodium adduct ion [M+Na]⁺ at m/z

573.1948 (calculated for C₂₇H₃₄O₁₂Na, 573.1948).

Optical Rotation: The specific optical rotation was measured as [α]D²⁰ -28.5 (c 0.1, MeOH).

Visualizing the Elucidation Workflow
The following diagram illustrates the general workflow for the chemical structure elucidation of

5-Methoxytracheloside.
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To cite this document: BenchChem. [Unveiling the Molecular Architecture of 5-
Methoxytracheloside: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595627#5-methoxytracheloside-chemical-
structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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